Cas no 1956379-17-1 (1-(4-(Azetidin-3-yloxy)phenyl)ethanone hydrochloride)

• Product Name: 1-(4-(Azetidin-3-yloxy)phenyl)ethanone hydrochloride
• CAS No: 1956379-17-1
• MF: C₁₁H₁₄ClNO₂
• MW: 227.687362194061
• CID: 4917991
• Update Time: 2025-10-31

1-(4-(Azetidin-3-yloxy)phenyl)ethanone hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(4-(AZETIDIN-3-YLOXY)PHENYL)ETHANONE HCL
• 1-(4-(Azetidin-3-yloxy)phenyl)ethanone hydrochloride

• Inchi： 1S/C11H13NO2.ClH/c1-8(13)9-2-4-10(5-3-9)14-11-6-12-7-11;/h2-5,11-12H,6-7H2,1H3;1H
• InChI Key： KGFGCHMIFMXABD-UHFFFAOYSA-N
• SMILES： Cl.O(C1C=CC(C(C)=O)=CC=1)C1CNC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 205
• Topological Polar Surface Area: 38.3

Additional information on 1-(4-(Azetidin-3-yloxy)phenyl)ethanone hydrochloride

Introduction to 1-(4-(Azetidin-3-yloxy)phenyl)ethanone hydrochloride (CAS No. 1956379-17-1)

1-(4-(Azetidin-3-yloxy)phenyl)ethanone hydrochloride, identified by its CAS number 1956379-17-1, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This molecule, featuring a ketone functional group and an azetidinyl moiety linked to a phenyl ring, has garnered attention due to its structural features and potential biological activities. The hydrochloride salt form enhances its solubility and stability, making it a valuable candidate for further investigation in medicinal chemistry.

The structural framework of 1-(4-(Azetidin-3-yloxy)phenyl)ethanone hydrochloride incorporates several key pharmacophoric elements that are often exploited in the design of bioactive molecules. The azetidinyl ring is a cyclic amide derivative that is frequently found in drug candidates due to its ability to mimic natural amino acid structures, potentially facilitating interactions with biological targets. Additionally, the phenyl group provides a hydrophobic anchor, enhancing binding affinity to protein receptors. The presence of the ketone group suggests potential for further chemical modification, allowing for the synthesis of analogs with tailored properties.

In recent years, there has been growing interest in the development of small molecules that can modulate enzyme activity and signaling pathways associated with various diseases. The ketone moiety in 1-(4-(Azetidin-3-yloxy)phenyl)ethanone hydrochloride is particularly noteworthy, as ketones have been explored in the design of drugs targeting neurological disorders, inflammation, and metabolic diseases. For instance, research has shown that certain ketones can interact with enzymes such as cyclooxygenase (COX) or lipoxygenase (LOX), which are involved in the production of pro-inflammatory mediators.

Moreover, the azetidinyl component of this compound bears resemblance to the structure of L-proline, an amino acid that plays a crucial role in protein folding and enzyme function. This structural similarity may enable 1-(4-(Azetidin-3-yloxy)phenyl)ethanone hydrochloride to interact with proteases or other enzymes that recognize proline-containing substrates. Such interactions could be exploited in the development of inhibitors for diseases where enzyme overactivity is a key pathological feature.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and affinity of small molecules like 1-(4-(Azetidin-3-yloxy)phenyl)ethanone hydrochloride to biological targets. These studies have highlighted the potential of this compound as a scaffold for drug development. For example, virtual screening campaigns have identified derivatives of this molecule that exhibit high binding affinity to targets such as kinases or transcription factors, which are implicated in cancer and other chronic diseases.

The synthesis of 1-(4-(Azetidin-3-yloxy)phenyl)ethanone hydrochloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include the formation of the azetidinyl ether linkage through nucleophilic substitution reactions, followed by acylation to introduce the ketone group. The final step involves conversion to the hydrochloride salt to improve solubility. Advances in synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have made it possible to construct complex molecular architectures more efficiently, thereby facilitating the rapid discovery of novel bioactive compounds.

In conclusion, 1-(4-(Azetidin-3-yloxy)phenyl)ethanone hydrochloride (CAS No. 1956379-17-1) represents a promising candidate for further exploration in drug discovery. Its unique structural features, including the ketone, azetidinyl, and phenyl moieties, make it a versatile scaffold for designing molecules with potential therapeutic applications. Ongoing research efforts are focused on elucidating its biological activity and developing derivatives with improved pharmacokinetic properties. As our understanding of molecular interactions continues to evolve, compounds like this are poised to play a significant role in addressing unmet medical needs.